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Compound of Interest

Compound Name: N-Thionylaniline

Cat. No.: B073212

An In-depth Technical Guide to the Safety of N-Thionylaniline

This document provides a comprehensive overview of the safety information for N-
Thionylaniline (CAS No. 1122-83-4), also known as N-Sulfinylaniline. It is intended for
researchers, scientists, and professionals in drug development who may handle this chemical.
The guide consolidates data from various Safety Data Sheets (SDS) to present a clear and
actionable safety profile, including hazard classifications, handling procedures, emergency
responses, and the basis for these safety determinations.

Hazard Identification and Classification

N-Thionylaniline is classified as a hazardous chemical under the Globally Harmonized System
(GHS). The primary hazards are associated with its combustibility and its effects on the skin,
eyes, and respiratory system. The signal word associated with its most severe hazards is
Danger.[1]

Table 1: GHS Hazard Classification for N-Thionylaniline
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Hazard Class Category Hazard Statement GHS Pictogram
o H227: Combustible
Flammable Liquids Category 4 o None
liquid[2]
Skin H315: Causes skin GHSO07 (Exclamation
) o Category 2 S
Corrosion/Irritation irritation[1][2] Mark)
Serious Eye H319: Causes serious  GHSO07 (Exclamation
o Category 2A o
Damage/Eye Irritation eye irritation[1][2] Mark)
H334: May cause
) allergy or asthma
Respiratory GHSO08 (Health
o Category 1 symptoms or
Sensitization ] o Hazard)
breathing difficulties if
inhaled[1]
Specific Target Organ _
o ) H335: May cause GHSO07 (Exclamation
Toxicity (Single Category 3

Exposure)

respiratory irritation[1]

Mark)

The relationship between the chemical and its primary hazards is illustrated below.
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Caption: Logical relationship of N-Thionylaniline to its GHS hazard classifications.

Physical and Chemical Properties

The physical and chemical properties of N-Thionylaniline are critical for understanding its
behavior and for designing safe handling and storage protocols.

Table 2: Physical and Chemical Data for N-Thionylaniline
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Property Value Source(s)
CAS Number 1122-83-4 [3]
Molecular Formula CeHsNOS [1]
Molecular Weight 139.18 g/mol [1]
Appearance Dark yellow liquid [3]

Odor No information available [3]

Boiling Point 200 °C (392 °F) at 760 mmHg [3114]

Flash Point 84 °C (183.2 °F) - closed cup [3]

Density 1.236 g/mL at 25 °C

Refractive Index

n20/D 1.627

Stability

Stable under normal

conditions.

[3]

Safe Handling, Storage, and Disposal

Proper procedures for handling, storage, and disposal are essential to minimize risk of

exposure and accidents.

Handling

Personnel must wear appropriate personal protective equipment (PPE), including protective

gloves, chemical safety goggles, and a lab coat.[2][3] All work should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[3] Keep

the chemical away from open flames, hot surfaces, and other sources of ignition.[2][3] Avoid

contact with skin, eyes, and clothing.[3]
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General Workflow for Safe Chemical Handling
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Caption: A standard workflow for the safe handling of hazardous chemicals like N-
Thionylaniline.

Storage
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Store N-Thionylaniline in a tightly closed container in a dry, cool, and well-ventilated place.[2]
[3] The storage area should be kept away from heat, sparks, and open flames.[3]

Disposal

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[2][3] Do not empty into drains.[3] Chemical waste
generators must determine if a discarded chemical is classified as hazardous waste to ensure
complete and accurate classification.[3]

Emergency Procedures

In the event of an emergency, a clear and rapid response is crucial.

First-Aid Measures

The following table outlines the immediate first-aid steps to be taken upon exposure. Medical
attention should be sought in all cases of significant exposure.

Table 3: First-Aid Measures for N-Thionylaniline Exposure
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Exposure Route First-Aid Procedure Source(s)

Rinse immediately with plenty
of water, also under the

Eye Contact _ _ [3]
eyelids, for at least 15 minutes.

Get medical attention.

Wash off immediately with
) plenty of water for at least 15
Skin Contact ) ) ) [3]
minutes. Get medical attention

if symptoms occur.

Remove to fresh air. Get
Inhalation medical attention if symptoms [3]

occur.

Clean mouth with water and
) drink plenty of water
Ingestion _ [3]
afterwards. Get medical

attention if symptoms occur.

Fire-Fighting Measures

As a combustible liquid, N-Thionylaniline requires specific fire-fighting protocols.

o Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or alcohol-
resistant foam.[2][3] Water mist can be used to cool closed containers.[3]

o Specific Hazards: The material is combustible and containers may explode when heated.[3]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[3]

Accidental Release Measures

In case of a spill, immediate action should be taken to contain the material and protect
personnel.
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Caption: Emergency response workflow for managing a chemical spill.
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Toxicological and Ecological Information
Toxicological Information

The toxicological properties of N-Thionylaniline have not been fully investigated.[3] However,
the available data from GHS classifications indicate the following:

Skin Irritation: Causes skin irritation upon contact.[1][2]
o Eye Irritation: Causes serious eye irritation.[1][2]

o Respiratory Effects: May cause respiratory irritation.[1] More critically, it may cause allergy or
asthma symptoms or breathing difficulties if inhaled, indicating it is a respiratory sensitizer.[1]

» Carcinogenicity & Mutagenicity: There is no information available to suggest the material is a
carcinogen or mutagen.[3]

Ecological Information

No specific data on ecotoxicity is available.[2] It is advised to prevent the product from entering
drains or waterways to avoid potential environmental contamination.[3]

Methodological Basis for Safety Data

The quantitative and qualitative safety data presented in this guide are derived from
standardized experimental tests, as reported in Safety Data Sheets. While the full, detailed
experimental protocols are not provided in these documents, the methodologies are based on
established international standards (e.g., OECD, ASTM).

e Flash Point Determination: The flash point of 84 °C was determined using a "closed cup"
method. This typically involves a procedure like the Pensky-Martens closed-cup test (ASTM
D93), where the liquid is heated at a controlled rate in a closed vessel, and an ignition
source is periodically introduced into the vapor space to find the lowest temperature at which
the vapors ignite.

« Irritation and Sensitization Assays: The classifications for skin/eye irritation and respiratory
sensitization are based on data from in vivo or in vitro studies that follow regulatory
guidelines (e.g., OECD Test Guidelines). These tests assess the potential of a substance to
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cause inflammation, cellular damage, or an allergic response upon application to skin, eyes,
or through inhalation. The specific studies cited for N-Thionylaniline are not detailed in the
available SDSs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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